Cas no 5904-70-1 (2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol Triacetate)

2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol Triacetate structure
5904-70-1 structure
Product Name:2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol Triacetate
CAS No:5904-70-1
MF:C11H13NO9
MW:303.222223997116
CID:1062972
PubChem ID:144739
Update Time:2025-04-20

2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol Triacetate Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol Triacetate
    • 2,5-DIHYDRO-2-HYDROXY-5-NITRO-2-FURANMETHANEDIOL TRIACETATE,WHITE SOLID
    • [acetyloxy-(5-acetyloxy-2-nitro-2H-furan-5-yl)methyl] acetate
    • DTXSID00997067
    • 5-Nitro-2-acetoxy-2,5-dihydrofurfural diacetate
    • 75631-81-1
    • 5904-70-1
    • 2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol-d3Triacetate
    • [2-(Acetyloxy)-5-nitro-2,5-dihydrofuran-2-yl]methylene diacetate
    • Inchi: 1S/C11H13NO9/c1-6(13)18-10(19-7(2)14)11(20-8(3)15)5-4-9(21-11)12(16)17/h4-5,9-10H,1-3H3
    • InChI Key: OQQARHHKPBGAGA-UHFFFAOYSA-N
    • SMILES: O1C(C=CC1(C(OC(C)=O)OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 303.05900
  • Monoisotopic Mass: 303.05903099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 133.95000
  • LogP: 0.41050
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